Cas no 2171515-91-4 (1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol)

1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol structure
2171515-91-4 structure
Product Name:1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
CAS No:2171515-91-4
MF:C13H27NO2
MW:229.358984231949
CID:5760539
PubChem ID:165747117
Update Time:2025-07-17

1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
    • EN300-1643838
    • 2171515-91-4
    • 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol
    • Inchi: 1S/C13H27NO2/c1-10(2)11-6-5-7-13(15,8-11)12(3,14)9-16-4/h10-11,15H,5-9,14H2,1-4H3
    • InChI Key: VQKRRFCZNMDAMO-UHFFFAOYSA-N
    • SMILES: OC1(CCCC(C(C)C)C1)C(C)(COC)N

Computed Properties

  • Exact Mass: 229.204179104g/mol
  • Monoisotopic Mass: 229.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.5Ų

1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol Pricemore >>

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Additional information on 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol

Research Briefing on 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol (CAS: 2171515-91-4)

1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol (CAS: 2171515-91-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexanol scaffold and amino-methoxypropyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol involves a multi-step process that includes the functionalization of the cyclohexane ring and the introduction of the amino-methoxypropyl moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product.

Pharmacological evaluations of 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro studies indicate that this compound exhibits affinity for certain receptor targets, suggesting its utility in treating neurological and metabolic disorders. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been investigated to assess its suitability as a drug candidate.

Recent in vivo studies have further elucidated the therapeutic potential of 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol. Animal models of disease have demonstrated its efficacy in reducing pathological markers and improving clinical outcomes. These findings underscore the compound's potential as a lead molecule for the development of new therapeutics. However, further studies are required to fully understand its safety profile and optimize its pharmacological properties.

In conclusion, 1-(2-Amino-1-methoxypropan-2-yl)-3-(propan-2-yl)cyclohexan-1-ol (CAS: 2171515-91-4) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.

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